molecular formula C14H10O4S B8485971 10,10-Dioxo-9,10-dihydro-10lambda~6~-thioxanthene-3-carboxylic acid CAS No. 51762-54-0

10,10-Dioxo-9,10-dihydro-10lambda~6~-thioxanthene-3-carboxylic acid

Cat. No.: B8485971
CAS No.: 51762-54-0
M. Wt: 274.29 g/mol
InChI Key: NQDUNKLNHWXHTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

10,10-Dioxo-9,10-dihydro-10lambda~6~-thioxanthene-3-carboxylic acid is a useful research compound. Its molecular formula is C14H10O4S and its molecular weight is 274.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

51762-54-0

Molecular Formula

C14H10O4S

Molecular Weight

274.29 g/mol

IUPAC Name

10,10-dioxo-9H-thioxanthene-3-carboxylic acid

InChI

InChI=1S/C14H10O4S/c15-14(16)11-6-5-10-7-9-3-1-2-4-12(9)19(17,18)13(10)8-11/h1-6,8H,7H2,(H,15,16)

InChI Key

NQDUNKLNHWXHTK-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=C(C=C2)C(=O)O)S(=O)(=O)C3=CC=CC=C31

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

3-Carboxythioxanthone-10,10-dioxide (prepared as in Reference Preparation 4) (5.0 g), zinc wool (10.0 g) and mercuric acetate (0.2 g) in acetic acid (100 ml) were brought to the boil and concentrated hydrochloric acid (10 ml) was added. Vigorous evolution of hydrogen chloride occurred at first. After 2 hr., further hydrochloric acid (7 ml), was added and the mixture boiled under reflux for further 4 hr. It was then filtered while hot and poured on to ice and water. The precipitated product was filtered off and dried at 80° C. in vacuo, m.p. 229°-248° C. Two recrystallisations from methanol gave the product m.p. 254° C.
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5 g
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mercuric acetate
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10 mL
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7 mL
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100 mL
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